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The advent of long-acting injectable antiretroviral therapy has marked a paradigm shift in the

management of HIV-1 infection. Cabotegravir, a potent integrase strand transfer inhibitor

(INSTI), co-administered with rilpivirine, a non-nucleoside reverse transcriptase inhibitor

(NNRTI), as a long-acting injectable regimen, offers a less frequent dosing alternative to daily

oral therapies. This guide provides a comprehensive comparison of the long-term durability of

virologic suppression with long-acting cabotegravir plus rilpivirine against contemporary daily

oral antiretroviral regimens, supported by experimental data from pivotal clinical trials.

Long-Term Virologic Efficacy: A Head-to-Head
Comparison
The long-term efficacy of injectable cabotegravir plus rilpivirine has been rigorously evaluated

in several key clinical trials, demonstrating sustained virologic suppression over multiple years.

When compared to daily oral therapies, such as those containing dolutegravir or bictegravir,

long-acting cabotegravir has shown non-inferior efficacy in maintaining viral loads below the

limit of detection.

Table 1: Virologic Suppression Rates in Key Long-Term
Studies
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Clinical Trial Treatment Arm Duration

Virologic
Suppression
Rate (HIV-1
RNA <50
copies/mL)

Citation(s)

LATTE-2

Cabotegravir +

Rilpivirine LA

(Every 8 Weeks)

Week 256 (5

years)
81% [1][2]

Cabotegravir +

Rilpivirine LA

(Every 4 Weeks)

Week 256 (5

years)

81%

(randomized

groups)

[1][2]

ATLAS-2M

Cabotegravir +

Rilpivirine LA

(Every 8 Weeks)

Week 152 (~3

years)
87% [3][4][5][6][7]

Cabotegravir +

Rilpivirine LA

(Every 4 Weeks)

Week 152 (~3

years)
86% [3][4][5][6][7]

FLAIR
Cabotegravir +

Rilpivirine LA
Week 96 97.5% (adjusted) [8][9][10]

Dolutegravir/Aba

cavir/Lamivudine

(Oral)

Week 96 97.5% (adjusted) [8][9][10]

SOLAR

Cabotegravir +

Rilpivirine LA

(Every 2 Months)

Month 12 90%
[11][12][13][14]

[15][16][17]

Bictegravir/Emtri

citabine/Tenofovi

r Alafenamide

(Oral)

Month 12 93%
[11][12][13][14]

[15][16][17]

ICON A Cohort Bictegravir/Emtri

citabine/Tenofovi

Real-world Maintained

virologic

suppression

[18]
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r Alafenamide

(Oral)

Phase 3 Pooled

Data

Bictegravir/Emtri

citabine/Tenofovi

r Alafenamide

(Oral)

5 years

High rates of

virologic

suppression

[19]

PRESTIGIO

Database

Dolutegravir-

based regimens

(Treatment-

experienced)

5 years
Favorable long-

term efficacy
[1][20]

Treatment-Emergent Resistance
While highly effective, instances of virologic failure with long-acting cabotegravir plus rilpivirine

have been associated with the emergence of resistance-associated mutations (RAMs) to both

components of the regimen. Understanding the pathways to resistance is critical for optimizing

patient selection and monitoring.

Table 2: Treatment-Emergent Resistance in Cabotegravir
Clinical Trials
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Clinical Trial Treatment Arm
Key Resistance
Findings

Citation(s)

LATTE-2

Cabotegravir +

Rilpivirine LA (Every 8

Weeks)

One case of

treatment-emergent

NNRTI and INSTI

resistance by Week

48. No additional

failures with

resistance through 5

years.

[21][22]

ATLAS-2M

Cabotegravir +

Rilpivirine LA (Every 8

Weeks)

8 participants with

CVF had treatment-

emergent RPV and

INSTI RAMs.

[3][4]

Cabotegravir +

Rilpivirine LA (Every 4

Weeks)

2 participants with

CVF had treatment-

emergent RPV and

INSTI RAMs.

[3][4]

Meta-analysis
Cabotegravir +

Rilpivirine LA

INSTI resistance

emerged in

approximately

40%-70% of

individuals

experiencing virologic

failure, a rate

significantly higher

than for oral INSTI-

based regimens.

[23][24]

Experimental Protocols
The following sections detail the methodologies of the key clinical trials cited in this guide.
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LATTE-2 (Long-Acting Antiretroviral Treatment Enabling-
2)

Study Design: A phase 2b, multicenter, open-label, parallel-group study.[21][22]

Induction Phase: Treatment-naive adults with HIV-1 received oral cabotegravir and

abacavir/lamivudine for 20 weeks to establish virologic suppression.[21][22]

Maintenance Phase: Participants with HIV-1 RNA <50 copies/mL were randomized (2:2:1) to

receive intramuscular long-acting cabotegravir plus rilpivirine every 4 or 8 weeks, or to

continue the oral regimen.[21][22]

Primary Endpoints: Proportion of participants with HIV-1 RNA <50 copies/mL at week 32,

incidence of protocol-defined virologic failure, and safety.[25]

ATLAS-2M (Antiretroviral Therapy as Long-Acting
Suppression–2 Months)

Study Design: A phase 3b, randomized, open-label, non-inferiority study.[5][7][14][26][27][28]

Participants: Virologically suppressed adults on a stable antiretroviral regimen.[26][28]

Randomization: Participants were randomized (1:1) to receive intramuscular long-acting

cabotegravir plus rilpivirine every 8 weeks or every 4 weeks.[26][28]

Primary Endpoint: Proportion of participants with plasma HIV-1 RNA ≥50 copies/mL at Week

48.[27][28]

FLAIR (First Long-Acting Injectable Regimen)
Study Design: A phase 3, randomized, open-label, multicenter, non-inferiority study.[2][8][9]

[10][29][30][31][32]

Induction Phase: Antiretroviral therapy-naive participants received daily oral dolutegravir,

abacavir, and lamivudine for 20 weeks.[8]
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Maintenance Phase: Participants with HIV-1 RNA <50 copies/mL were randomized (1:1) to

switch to long-acting cabotegravir and rilpivirine or continue the oral standard of care.[8]

Primary Endpoint: Proportion of participants with HIV-1 RNA ≥50 copies/mL at Week 48.[8]

SOLAR (Study of Long-Acting Rilpivirine and
Cabotegravir)

Study Design: A phase 3b, randomized, open-label, non-inferiority study.[11][12][13][14][15]

[16][17][24]

Participants: Virologically suppressed adults on a stable regimen of daily oral

bictegravir/emtricitabine/tenofovir alafenamide.[15][24]

Randomization: Participants were randomized (2:1) to switch to intramuscular long-acting

cabotegravir plus rilpivirine every 2 months or continue their oral regimen.[15]

Primary Endpoint: Proportion of participants with plasma HIV-1 RNA ≥50 copies/mL at Month

12.[13]

Mechanism of Action and Resistance Pathways
Cabotegravir is an integrase strand transfer inhibitor (INSTI).[33][34] It targets the HIV

integrase enzyme, which is essential for the integration of viral DNA into the host cell's

genome.[3][23][35] By binding to the active site of the integrase, cabotegravir blocks the

strand transfer step of integration, thereby halting the HIV replication cycle.[10][34][36][37][38]
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Caption: Mechanism of action of Cabotegravir.

Resistance to cabotegravir typically emerges through specific mutations in the integrase gene.

[39][40] These mutations can reduce the binding affinity of the drug to the integrase enzyme,

thereby diminishing its inhibitory effect.[41]
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Caption: Pathway to Cabotegravir resistance.

Experimental Workflow of a Representative Clinical
Trial (FLAIR)
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The workflow of the FLAIR study exemplifies the rigorous design employed to evaluate the

efficacy and safety of long-acting cabotegravir.

FLAIR Study Workflow

Screening of ART-Naive
Participants

20-Week Oral Induction:
Dolutegravir/Abacavir/Lamivudine

Randomization (1:1)
(HIV-1 RNA <50 copies/mL)

Switch to Long-Acting
Cabotegravir + Rilpivirine

(Every 4 Weeks)

Continue Oral
Dolutegravir/Abacavir/Lamivudine

96-Week Follow-up

Primary Endpoint Assessment:
Virologic Failure at Week 48

Click to download full resolution via product page

Caption: FLAIR clinical trial workflow.

In conclusion, long-acting cabotegravir plus rilpivirine demonstrates durable, long-term

virologic suppression that is non-inferior to standard-of-care daily oral regimens. While the risk
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of treatment-emergent resistance exists and warrants careful monitoring, this injectable therapy

represents a significant advancement in HIV treatment, offering a highly effective and

convenient option for many individuals. The choice between long-acting injectable and daily

oral therapy should be individualized, taking into account patient preference, adherence history,

and baseline resistance profiles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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